Cas no 1131614-38-4 (Pentyl 4-amino-3-iodobenzoate)

Pentyl 4-amino-3-iodobenzoate is a benzoate ester derivative featuring both an amino and an iodo functional group on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in cross-coupling reactions and as a building block for pharmaceuticals or advanced materials. The presence of the iodine substituent enables further functionalization via halogen exchange or metal-catalyzed transformations, while the amino group offers opportunities for derivatization. Its pentyl ester moiety enhances solubility in organic solvents, facilitating handling in various reaction conditions. This compound is primarily utilized in research and development for constructing complex molecular architectures.

Pentyl 4-amino-3-iodobenzoate structure

Product Name:Pentyl 4-amino-3-iodobenzoate

CAS No:1131614-38-4

MF:C₁₂H₁₆INO₂

MW:333.165415763855

CID:1030625

PubChem ID:44829102

Update Time:2025-05-19

Pentyl 4-amino-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Pentyl 4-amino-3-iodobenzoate
- A802880
- Pentyl4-amino-3-iodobenzoate
- DTXSID50661185
- DB-060409
- 1131614-38-4
- 4-amino-3-iodobenzoic acid pentyl ester;
- SB83454
- AKOS015843159
- Inchi： 1S/C12H16INO2/c1-2-3-4-7-16-12(15)9-5-6-11(14)10(13)8-9/h5-6,8H,2-4,7,14H2,1H3
- InChI Key： NDFXZCWMHBUJCD-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(=C1)C(=O)OCCCCC)N

Computed Properties

Exact Mass: 333.02258g/mol
Monoisotopic Mass: 333.02258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 52.3Å²

Pentyl 4-amino-3-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096055-1g	Pentyl 4-amino-3-iodobenzoate	1131614-38-4	95%	1g	$400.00	2023-09-04
Ambeed	A195865-1g	Pentyl 4-amino-3-iodobenzoate	1131614-38-4	95+%	1g	$329.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757721-1g	Pentyl 4-amino-3-iodobenzoate	1131614-38-4	98%	1g	￥3224.00	2024-08-09
Crysdot LLC	CD12179290-1g	Pentyl 4-amino-3-iodobenzoate	1131614-38-4	95+%	1g	$407	2024-07-23